Cas no 405-44-7 (Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro-)

• Product Name: Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro-
• CAS No: 405-44-7
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• MDL: MFCD00087721
• CID: 1512692
• PubChem ID: 3617629
• Update Time: 2025-05-22

Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro-
• SPBBECFWSJDTDU-UHFFFAOYSA-N
• SCHEMBL10931692
• 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitrobenzene
• 4-(2-Chloro-1,1,2-trifluoroethoxy)-nitrobenzene
• AKOS024334131
• 405-44-7
• MFCD00087721

• MDL： MFCD00087721
• Inchi： 1S/C8H5ClF3NO3/c9-7(10)8(11,12)16-6-3-1-5(2-4-6)13(14)15/h1-4,7H
• InChI Key： SPBBECFWSJDTDU-UHFFFAOYSA-N
• SMILES： ClC(C(OC1C=CC(=CC=1)[N+](=O)[O-])(F)F)F

Computed Properties

• Exact Mass: 254.99105
• Monoisotopic Mass: 254.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Additional information on Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro-

Recent Advances in the Study of Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro- (CAS: 405-44-7) and Its Applications in Chemical Biology and Medicine

The compound Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro- (CAS: 405-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 405-44-7, particularly in the development of novel fluorinated organic compounds. Fluorinated compounds are of great interest in medicinal chemistry due to their enhanced metabolic stability and bioavailability. Researchers have successfully utilized 405-44-7 as a key intermediate in the synthesis of fluorinated analogs of known bioactive molecules, demonstrating its utility in the design of new therapeutic agents.

In terms of biological activity, preliminary investigations have revealed that derivatives of Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro- exhibit promising antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against drug-resistant bacterial strains, suggesting its potential as a scaffold for developing new antibiotics.

Furthermore, the compound's mechanism of action has been explored in recent research. Molecular docking studies indicate that 405-44-7 derivatives may interact with specific protein targets involved in inflammatory pathways, providing a rationale for their observed anti-inflammatory effects. These findings open new avenues for the development of targeted therapies for inflammatory diseases.

From a pharmaceutical perspective, the physicochemical properties of 405-44-7 make it an attractive candidate for drug formulation. Its relatively low molecular weight and moderate lipophilicity suggest good drug-like properties, although further pharmacokinetic studies are needed to fully assess its potential as a drug candidate.

Recent advancements in analytical techniques have also facilitated more detailed characterization of this compound. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been employed to confirm the structure of novel derivatives and to study their stability under various conditions, providing valuable data for future formulation development.

In conclusion, Benzene, 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitro- (CAS: 405-44-7) represents a promising chemical entity with multiple potential applications in medicinal chemistry. While current research has established its utility as a synthetic intermediate and revealed some of its biological activities, further studies are needed to fully explore its therapeutic potential and to optimize its properties for clinical applications. The compound's unique combination of fluorine substitution and nitro functionality makes it particularly interesting for future drug discovery efforts.